Cas no 564476-33-1 (Thiol-PEG4-Boc)

• Product Name: Thiol-PEG4-Boc
• CAS No: 564476-33-1
• MF: C₁₅H₃₀O₆S
• MW: 338.460104465485
• MDL: MFCD11041133
• CID: 1602343
• Update Time: 2025-07-22

Thiol-PEG4-Boc Chemical and Physical Properties

Names and Identifiers

• 1-Sulfanyl-3,6,9,12-tetraoxapentadecan-15-oic acid
• 15-Keto-1-dehydro-testololacton
• AC1L5HD0
• AG-K-03689
• 15-mercapto-4,7,10,13-tetraoxapentadecanoic acid tert-butyl ester
• CTK4C3022
• NSC69538
• AR-1A5526
• (4as,4br,10ar,10bs,12as)-10a,12a-dimethyl-4a,5,6,10a,10b,11,12,12a-octahydro-2h-naphtho[2,1-f]chromene-2,4,8(3h,4bh)-trione
• KST-1A1922
• HS-PEG4-CH2CH2COOtBu
• HS-PEG4-tBu
• HS-PEG<SUB>4<
• SUB>CH<SUB>2<
• SUB>-CH<SUB>2<
• SUB>COO<SUP>t<
• SUP>Bu
• Thiol-PEG4-Boc

• MDL： MFCD11041133
• Inchi： 1S/C15H30O6S/c1-15(2,3)21-14(16)4-5-17-6-7-18-8-9-19-10-11-20-12-13-22/h22H,4-13H2,1-3H3
• InChI Key： NKLWGDQDZRFINM-UHFFFAOYSA-N
• SMILES： SCCOCCOCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.11400
• Monoisotopic Mass: 338.17630985 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 338.5
• XLogP3: 0.7
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.060±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.8 g/l) (25 º C),
• PSA: 113.02000
• LogP: 0.45730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Other Chemical additives

Additional information on Thiol-PEG4-Boc

Comprehensive Guide to Thiol-PEG4-Boc (CAS No. 564476-33-1): Properties, Applications, and Innovations

Thiol-PEG4-Boc (CAS No. 564476-33-1) is a specialized PEGylated compound widely utilized in bioconjugation, drug delivery, and material science. This Boc-protected thiol-terminated PEG derivative offers unique advantages in stability, solubility, and controlled reactivity, making it indispensable in modern research and industrial applications. Below, we delve into its molecular structure, key features, and cutting-edge applications while addressing trending topics like nanotechnology, biocompatibility, and click chemistry.

The molecular formula of Thiol-PEG4-Boc includes a tetraethylene glycol (PEG4) spacer, a thiol (-SH) group, and a tert-butoxycarbonyl (Boc) protecting group. This design ensures optimal water solubility and low immunogenicity, critical for biomedical applications. Researchers frequently search for "PEGylation techniques" or "how to deprotect Boc groups," highlighting the compound's relevance in peptide synthesis and surface modification.

In drug development, Thiol-PEG4-Boc serves as a linker for antibody-drug conjugates (ADCs) and targeted therapies. Its thiol-reactive properties enable precise attachment to cysteine residues, a technique often queried as "thiol-maleimide conjugation." The Boc group further allows selective deprotection under mild acidic conditions, a feature praised in "orthogonal protection strategies" discussions.

Beyond pharmaceuticals, this compound excels in nanomaterial functionalization. With growing interest in "gold nanoparticle PEGylation," Thiol-PEG4-Boc is pivotal for creating stealth coatings that reduce protein fouling. Its PEG chain also aligns with the "hydrophilic-lipophilic balance (HLB)" concept, a hot topic in formulation science.

Recent innovations leverage Thiol-PEG4-Boc in 3D bioprinting and hydrogel design, addressing searches like "PEG-based crosslinkers." Its biodegradability and non-toxicity meet the demand for "green chemistry reagents," while its modularity supports high-throughput screening workflows.

For quality assurance, analytical methods such as HPLC and NMR are essential to verify purity, a concern echoed in queries like "how to test PEG purity." Storage recommendations (e.g., anhydrous conditions) and handling tips (e.g., avoiding oxidation) further enhance its practical utility.

In summary, Thiol-PEG4-Boc (CAS No. 564476-33-1) bridges chemistry and biology, answering pressing needs in personalized medicine and smart materials. Its versatility ensures it remains a staple in labs exploring "next-gen bioconjugation" and "sustainable biomaterials."